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Compound of Interest

Compound Name: 5-Aminoindole

Cat. No.: B014826 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core

of numerous natural products and synthetic pharmaceuticals. Among its many derivatives, 5-
aminoindole stands out as a particularly valuable and versatile building block. Its strategic

placement of a reactive amino group on the indole ring opens up a vast chemical space for the

synthesis of diverse and complex molecules with significant therapeutic potential. This

technical guide provides a comprehensive overview of 5-aminoindole's chemical properties,

key synthetic transformations with detailed experimental protocols, and its application in the

development of targeted therapies, particularly kinase inhibitors and serotonin receptor

modulators.

Physicochemical and Spectroscopic Properties of 5-
Aminoindole
5-Aminoindole is a grey crystalline solid at room temperature.[1] A thorough understanding of

its physical and chemical characteristics is essential for its effective use in synthesis.
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Property Value Source(s)

Molecular Formula C₈H₈N₂ [2][3][4][5][6][7]

Molecular Weight 132.16 g/mol [2][3][4][5]

IUPAC Name 1H-indol-5-amine [2]

CAS Number 5192-03-0 [3][4][5][6]

Melting Point 131-133 °C (decomposes) [1][4][8]

Boiling Point 190 °C [4]

Appearance Grey crystals [1]

Solubility
Log10 of Water solubility in

mol/l: -2.13
[3]

Octanol/Water Partition

Coefficient (logP)
1.268 [3]

Spectroscopic Data:

¹H NMR: Spectra available.[9][10]

¹³C NMR: Spectra available.[10]

Mass Spectrometry (GC-MS): Major fragments at m/z 132, 131, 104.[11]

Infrared (IR) Spectroscopy: Spectra available.[5][7]

UV/Visible Spectroscopy: Spectra available.[5]

Key Synthetic Transformations and Experimental
Protocols
5-Aminoindole's utility as a synthetic building block stems from the reactivity of its amino

group and the indole nucleus. The following sections detail key transformations with exemplary

experimental protocols.
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Synthesis of 5-Aminoindole via Reduction of 5-
Nitroindole
A common and efficient method for preparing 5-aminoindole is the catalytic hydrogenation of

5-nitroindole.

Experimental Protocol: Pd/C-Catalyzed Hydrogenation[12]

Reactants: 5-nitroindole, Palladium on carbon (Pd/C) catalyst, Hydrogen gas.

Procedure: A solution of 5-nitroindole is subjected to hydrogenation in the presence of a

Pd/C catalyst. For instance, 1-methyl-5-nitro-1H-indole (a derivative of 5-nitroindole) can be

hydrogenated to yield 1-methyl-1H-indol-5-amine.[12] A similar procedure with 5-nitroindole

would yield 5-aminoindole. One specific example reports obtaining a 98% yield of 5-
aminoindole by reacting 5-nitroindole under a hydrogen pressure of 4.0 MPa at 80 °C for 24

hours in the presence of a silver 4,4'-dimethoxy-2,2'-bipyridine catalyst and potassium tert-

butoxide in a 1,4-dioxane solution.[1][13]

Work-up and Purification: After the reaction is complete, the catalyst is typically removed by

filtration. The filtrate is then concentrated, and the crude product can be purified by

crystallization or column chromatography.
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Start: 5-Nitroindole Solution

Add Pd/C Catalyst

Hydrogenation (H2 gas)

Filter to remove Catalyst

Concentrate Filtrate

Purify by Crystallization/Chromatography

End: Pure 5-Aminoindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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